VEGFR2/KDR/Flk-1
  • Toceranib
    Toceranib
    • Cat. No.:
    • B1682387
    • CAS No.:
    • 356068-94-5
    • Molecular Formula:
    • C22H25FN4O2
    • Molecular Weight:
    • 396.5 g/mol
    Description
    TOCERANIB is a small molecule drug with a maximum clinical trial phase of II that was first approved in 2009.
    See also: Toceranib Phosphate (has salt form).
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  • Thymoquinone
    Thymoquinone
    • Cat. No.:
    • B1682898
    • CAS No.:
    • 490-91-5
    • Molecular Formula:
    • C10H12O2
    • Molecular Weight:
    • 164.20 g/mol
    Description

    What are pharmacological activities exerted by Thymoquinone

    Thymoquinone's significant pharmacological actions included anti-convulsant and antimicrobial, anticancer, antisugar, antihistaminic, antidiabetic/inflammatory, and antioxidant.

    Thymoquinone has been shown to have potent antioxidant properties due to its potent free radical scavenging activity against superoxide anions and raising transcription genes responsible for producing natural antioxidants like superoxide dismutase, catalase, and glutathione peroxidase.

    Thymoquinone is used to inhibit Escherichiacoli ATP synthase and cell growth. Thymoquinone can also use to treat lower limb ischemia/reperfusion injury of the sciatic nerve or femoral muscles.

    Thymoquinone pharmaceutical development is a critical task that presents drug discovery and development challenges. Past research shows that Thymoquinone has a potent hydrophobicity and lipophilicity nature. This indicates that Thymoquinone's pharmaceutical development was hampered by its inability to be formulated into conventional dosage forms, such as capsules and tablets. Due to Thymoquinone's highly thermolabile nature, Thymoquinone also hindered the formulation.">

    What is Thymoquinone?

    Thymoquinone is present in a crystalline triclinic form. Thymoquinone can be found in selected Monarda fistulosa plants that can be steam-distilled to make essential oils.

    ...
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  • BMS-690514
    BMS-690514
    • Cat. No.:
    • B1684447
    • CAS No.:
    • 859853-30-8
    • Molecular Formula:
    • C19H24N6O2
    • Molecular Weight:
    • 368.4 g/mol
    Description
    BMS-690514 has been investigated for the treatment of Breast Cancer.
    Pan HER/VEGFR2 Receptor Tyrosine Kinase Inhibitor BMS-690514 is a pyrrolotriazine-based compound and a pan inhibitor of receptor tyrosine k...
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  • Foretinib
    Foretinib
    • Cat. No.:
    • B7856092
    • CAS No.:
    • 937176-80-2
    • Molecular Formula:
    • C34H34F2N4O6
    • Molecular Weight:
    • 632.7 g/mol
    Description
    Foretinib is a quinoline substituted by 2-fluoro-4-[({1-[(4-fluorophenyl)carbamoyl]cyclopropyl}carbonyl)amino]phenoxy, methoxy, and 3-(morpholin-4-yl)propoxy groups at positions 4, 6 and 7, respectively. It is a...
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  • Vegfr-2-IN-31
    Vegfr-2-IN-31
    • Cat. No.:
    • B12390367
    • CAS No.:
    • Molecular Formula:
    • C15H10F2N4O
    • Molecular Weight:
    • 300.26 g/mol
    Description
    Vegfr-2-IN-31 is a useful research compound. Its molecular formula is C15H10F2N4O and its molecular weight is 300.26 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Vegfr-2-IN-31 suitable fo...
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  • Cabozantinib hydrochloride
    Cabozantinib hydrochloride
    • Cat. No.:
    • B12398556
    • CAS No.:
    • 1817759-42-4
    • Molecular Formula:
    • C28H25ClFN3O5
    • Molecular Weight:
    • 538.0 g/mol
    Description
    Cabozantinib hydrochloride is a useful research compound. Its molecular formula is C28H25ClFN3O5 and its molecular weight is 538.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Cabozantini...
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  • Vegfr-2-IN-18
    Vegfr-2-IN-18
    • Cat. No.:
    • B12400087
    • CAS No.:
    • Molecular Formula:
    • C20H13ClN4O2
    • Molecular Weight:
    • 376.8 g/mol
    Description
    Vegfr-2-IN-18 is a useful research compound. Its molecular formula is C20H13ClN4O2 and its molecular weight is 376.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Vegfr-2-IN-18 suitable fo...
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  • Vegfr2-IN-1
    Vegfr2-IN-1
    • Cat. No.:
    • B12408283
    • CAS No.:
    • Molecular Formula:
    • C22H18N6S
    • Molecular Weight:
    • 398.5 g/mol
    Description
    Vegfr2-IN-1 is a useful research compound. Its molecular formula is C22H18N6S and its molecular weight is 398.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Vegfr2-IN-1 suitable for many ...
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  • Vegfr-2-IN-14
    Vegfr-2-IN-14
    • Cat. No.:
    • B12414418
    • CAS No.:
    • Molecular Formula:
    • C24H23N3O3S
    • Molecular Weight:
    • 433.5 g/mol
    Description
    Vegfr-2-IN-14 is a useful research compound. Its molecular formula is C24H23N3O3S and its molecular weight is 433.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Vegfr-2-IN-14 suitable for...
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  • SU5214
    SU5214
    • Cat. No.:
    • B15580644
    • CAS No.:
    • Molecular Formula:
    • C16H13NO2
    • Molecular Weight:
    • 251.28 g/mol
    Description
    SU5214 is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SU5214 suitable for many research ...
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